2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H20N2O5/c24-19-10-17(12-23-8-7-15-4-1-2-6-18(15)23)27-13-20(19)28-14-21(25)22-11-16-5-3-9-26-16/h1-6,9-10,13H,7-8,11-12,14H2,(H,22,25)
• InChI Key: LUQVOVHKZLTWOO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)CC3=CC(=O)C(=CO3)OCC(=O)NCC4=CC=CO4
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H20N2O5 and its molecular weight is 380.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

This compound belongs to a class of chemicals that are synthesized and characterized for their unique structural properties. For instance, related compounds have been synthesized and their crystal structures analyzed to understand their molecular arrangements and interactions. One study focused on the synthesis and crystal structure of a closely related compound, exploring its intermolecular and intramolecular hydrogen bonding and weak pi-pi interactions, which are essential for its biological activities and chemical reactivity (Hu Jingqian et al., 2016).

Biological Activity

Compounds within this chemical family have shown moderate herbicidal and fungicidal activities, indicating potential applications in agricultural chemistry. The biological activities are assessed through bioassay tests, highlighting their relevance in developing new agrochemicals (Hu Jingqian et al., 2016).

Applications in Material Science

The detailed structural information obtained from crystallographic studies of such compounds aids in the development of materials with specific properties. For example, understanding the molecular packing and hydrogen bonding can inform the design of molecular materials with desired electronic or optical properties.

Potential Anticancer Applications

Research into related compounds has explored their synthesis and anticancer activity, showing promising results against specific cancer cell lines. This indicates the potential of such compounds in medicinal chemistry and drug development (V. Horishny et al., 2021).

Synthetic Methodology Development

The synthesis of these compounds often involves novel methodologies that can be broadly applicable in organic chemistry. For example, the concise and efficient synthesis of related acetamidopyrones and acetamidofurans from precursor molecules highlights advances in synthetic strategies that could be applied to a wide range of compounds for various applications (R. Franich et al., 1984).